Cas no 2228983-24-0 (3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol)

• Product Name: 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol
• CAS No: 2228983-24-0
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5922300
• PubChem ID: 165693506
• Update Time: 2025-10-28

3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol
• EN300-1994682
• 2228983-24-0

• Inchi： 1S/C12H13ClN2O/c13-10-4-3-8-2-1-5-15-12(8)11(10)9(6-14)7-16/h1-5,9,16H,6-7,14H2
• InChI Key： OXDAMQPPFRFAQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C(CO)CN

Computed Properties

• Exact Mass: 236.0716407g/mol
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol

3-Amino-2-(7-Chloroquinolin-8-yl)Propan-1-ol: A Comprehensive Overview

The compound 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol (CAS No. 2228983-24-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug design, catalysis, and materials science. The structure of 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol features a quinoline ring system substituted with a chlorine atom at the 7-position and an amino alcohol moiety at the 8-position. This unique combination of functional groups makes it a valuable compound for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly in the development of anticancer agents. The presence of the amino alcohol group in 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol introduces additional complexity to the molecule, potentially enhancing its bioavailability and interaction with biological targets. Researchers have demonstrated that such compounds can act as inhibitors of key enzymes involved in cancer progression, making them promising candidates for drug development.

The synthesis of 3-amino-2-(7-chloroquinolin-8-yl)propan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to construct the quinoline core. This method not only enhances the efficiency of the synthesis but also allows for precise control over the substitution pattern of the quinoline ring, which is critical for optimizing biological activity.

In terms of applications, 3-amino-2-(7-chloroquinolin-8-yL)propanol has shown potential as a chiral ligand in asymmetric catalysis. Its ability to coordinate with metal catalysts while maintaining stereochemical integrity makes it a valuable tool for synthesizing enantiomerically enriched compounds. This property is particularly useful in the pharmaceutical industry, where chirality plays a crucial role in drug efficacy and safety.

Furthermore, the compound has been explored as a building block for constructing more complex molecular architectures. By leveraging its functional groups, chemists have successfully incorporated it into macrocycles, dendrimers, and other supramolecular structures. These advanced materials hold promise for applications in sensing, drug delivery, and nanotechnology.

From an environmental perspective, 3-amino-2-(7-chloroquinolinEYl)propanol has been studied for its biodegradability and eco-toxicological profile. Understanding its behavior in natural ecosystems is essential for ensuring sustainable chemical practices and minimizing ecological impact.

In conclusion, 3-amino - 2 - (7 - chloroquinolin - 8 - yl ) propan - 1 - ol (CAS No. 2228983 - 24 - 0 ) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.